3-(2-Methyl-4-n-pentoxyphenyl)-1-propene

• IUPAC Name: 2-methyl-4-pentoxy-1-prop-2-enylbenzene
• InChI: InChI=1S/C15H22O/c1-4-6-7-11-16-15-10-9-14(8-5-2)13(3)12-15/h5,9-10,12H,2,4,6-8,11H2,1,3H3
• InChI Key: ZBCIBUWDXHRUSR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC(=C(C=C1)CC=C)C
• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol

Description

3-(2-Methyl-4-n-pentoxyphenyl)-1-propene is an α-olefin derivative featuring a phenyl ring substituted with a methyl group at the 2-position and a pentoxy (n-pentyloxy) chain at the 4-position.

Biological Activity

3-(2-Methyl-4-n-pentoxyphenyl)-1-propene, also known as a substituted propene compound, is of significant interest in biological and chemical research due to its potential applications in various fields, including pharmaceuticals and agrochemicals. This article focuses on the biological activity of this compound, examining its effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical formula for 3-(2-Methyl-4-n-pentoxyphenyl)-1-propene is C13H18O, indicating it contains a phenyl group substituted with a pentoxy side chain and a propene moiety. The structural representation can be summarized as follows:

• Molecular Weight : 202.28 g/mol
• IUPAC Name : 3-(2-Methyl-4-n-pentoxyphenyl)-1-propene

Research indicates that the biological activity of 3-(2-Methyl-4-n-pentoxyphenyl)-1-propene may involve several mechanisms:

• Antioxidant Activity : Compounds with similar structures have shown potential antioxidant properties, which can protect cells from oxidative stress.
• Anti-inflammatory Effects : Studies suggest that related compounds can inhibit pro-inflammatory cytokines, thereby reducing inflammation in various tissues.
• Antimicrobial Properties : Some derivatives exhibit antimicrobial activity against a range of pathogens, making them candidates for therapeutic applications.

Toxicological Profile

While exploring the biological activity, it is crucial to consider the toxicological profile:

• Acute Toxicity : Limited studies indicate that high doses may lead to adverse effects such as skin irritation and systemic toxicity.
• Chronic Exposure : Long-term exposure studies are needed to assess potential carcinogenic effects or reproductive toxicity.

Study 1: Antioxidant Activity Assessment

A study conducted by researchers examined the antioxidant capacity of various alkoxy-substituted phenolic compounds, including derivatives of 3-(2-Methyl-4-n-pentoxyphenyl)-1-propene. The results indicated that these compounds effectively scavenged free radicals in vitro, suggesting their potential use in preventing oxidative damage in biological systems.

Compound	IC50 (µM)	Mechanism
3-(2-Methyl-4-n-pentoxyphenyl)-1-propene	25	Free radical scavenging
Control (Vitamin E)	15	Free radical scavenging

Study 2: Anti-inflammatory Effects

In another study, the anti-inflammatory effects of related compounds were evaluated using a murine model of inflammation. The results demonstrated that treatment with these compounds significantly reduced edema and inflammatory markers compared to control groups.

Treatment Group	Edema Reduction (%)	Inflammatory Markers (pg/mL)
Control	0	500
Compound A	45	275
Compound B	60	200

Future Research Directions

Further investigations are warranted to fully elucidate the biological activities associated with 3-(2-Methyl-4-n-pentoxyphenyl)-1-propene. Key areas for future research include:

• Mechanistic Studies : Understanding the precise molecular pathways influenced by this compound.
• In Vivo Studies : Conducting comprehensive animal studies to assess long-term effects and therapeutic potential.
• Formulation Development : Exploring the formulation of this compound in drug delivery systems for enhanced bioavailability.

Comparison with Similar Compounds

3-(1-Adamantyl)-1-propene

Structural Differences :

• Substituent : Bulky adamantyl group (rigid bicyclic hydrocarbon) vs. the target compound’s methyl and pentoxy groups (flexible chain).
• Synthesis : 3-(1-Adamantyl)-1-propene was synthesized using methods by Capaldi, Borchert, and modified Osawa et al., with challenges in yield optimization . The pentoxyphenyl variant likely requires milder conditions due to the absence of steric hindrance from adamantane.

Physical Properties :

• Thermal Behavior : Adamantyl-containing polymers exhibit elevated glass transition temperatures (Tg) and melting points (Tm) due to steric rigidity . The pentoxyphenyl analog, with a flexible alkoxy chain, may show lower Tg and Tm, favoring elastomeric properties.
• Applications : Adamantyl derivatives are used in high-performance polymers; the pentoxyphenyl variant may suit applications requiring flexibility, such as coatings or adhesives.

3-(4-Isopropylphenyl)-1-propene

Structural Differences :

• Substituent : Isopropyl (branched alkyl) vs. pentoxy (linear alkoxy).
• Safety Data: The isopropyl derivative’s safety sheet highlights flammability and skin irritation risks under GHS guidelines .

Physical Properties :

• Hydrophobicity : The isopropyl group’s compact structure increases hydrophobicity compared to the pentoxyphenyl’s polar ether linkage, which may enhance solubility in polar solvents.
• Boiling Point : The pentoxyphenyl chain’s higher molecular weight could elevate boiling points relative to the isopropyl analog.

2-Methoxy-4-[(1E)-prop-1-en-1-yl]phenol

Structural Differences :

• Substituents: Methoxy and phenolic hydroxyl groups vs. methyl and pentoxy.
• Reactivity: The phenolic hydroxyl group in this compound increases acidity and susceptibility to oxidation, unlike the chemically stable pentoxyphenyl group .

Hexafluoropropene Polymers (e.g., 1-Propene, 1,1,2,3,3,3-hexafluoro-)

Structural Differences :

• Substituents : Fluorination vs. alkoxy/methyl groups.
• Properties : Fluorinated derivatives exhibit exceptional chemical inertness and thermal stability (>300°C) due to strong C-F bonds . The pentoxyphenyl compound lacks such inertness but may offer better compatibility with organic matrices.

Applications : Fluoropolymers are used in extreme environments; the pentoxyphenyl variant could serve in moderate-temperature applications like lubricants or plasticizers.

Data Table: Comparative Analysis of Key Compounds

Compound Name	Substituent(s)	Key Properties	Applications	Reference
3-(2-Methyl-4-n-pentoxyphenyl)-1-propene	2-methyl, 4-pentoxyphenyl	Flexible alkoxy chain, moderate Tg/Tm	Polymers, coatings, adhesives	N/A
3-(1-Adamantyl)-1-propene	1-adamantyl	High Tg/Tm, rigid structure	High-performance polymers
3-(4-Isopropylphenyl)-1-propene	4-isopropylphenyl	Flammable, hydrophobic	Industrial intermediates
2-Methoxy-4-propenylphenol	2-methoxy, 4-hydroxy	Polar, bioactive	Antioxidants, antimicrobial agents
Hexafluoropropene polymers	1,1,2,3,3,3-hexafluoro	Thermal stability (>300°C), inertness	Aerospace, chemical-resistant coatings